Cas no 5307-59-5 (2H,8H-Benzo[1,2-b:5,4-b']dipyran-2-one,4-hydroxy-5-methoxy-3-(4-methoxyphenyl)-8,8-dimethyl-)

• Product Name: 2H,8H-Benzo[1,2-b:5,4-b']dipyran-2-one,4-hydroxy-5-methoxy-3-(4-methoxyphenyl)-8,8-dimethyl-
• CAS No: 5307-59-5
• MF: C₂₂H₂₀O₆
• MW: 380.390606880188
• CID: 374082
• Update Time: 2025-04-19

2H,8H-Benzo[1,2-b:5,4-b']dipyran-2-one,4-hydroxy-5-methoxy-3-(4-methoxyphenyl)-8,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H,8H-Benzo[1,2-b:5,4-b']dipyran-2-one,4-hydroxy-5-methoxy-3-(4-methoxyphenyl)-8,8-dimethyl-
• 6-hydroxy-5-methoxy-7-(4-methoxyphenyl)-2,2-dimethylpyrano[3,2-g]chromen-8-one
• robustic acid
• 2H,8H-Benzo(1,2-b:5,4-b')dipyran-2-one, 4-hydroxy-5-methoxy-3-(4-methoxyphenyl)-8,8-dimethyl-
• 2H,8H-Benzo[1,2-b:5,4-b']dipyran-2-one, 4-hydroxy-5-methoxy-3-(p-methoxyphenyl)-8,8-dimethyl-
• 4-Hydroxy-5-methoxy-3-(4-methoxyphenyl)-8,8-dimethyl-2H,8H-pyrano[3,2-g]chromen-2-one

• Inchi： 1S/C22H20O6/c1-22(2)10-9-14-15(28-22)11-16-18(20(14)26-4)19(23)17(21(24)27-16)12-5-7-13(25-3)8-6-12/h5-11,23H,1-4H3
• InChI Key： MBZKDBQDALOSRP-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(=C(C4C=CC(=CC=4)OC)C(=O)O3)O)=C(C=2C=CC1(C)C)OC

Computed Properties

• Exact Mass: 380.126

Experimental Properties

• PSA: 74.22

Related Categories

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